N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-[2-[[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]amino]ethyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H24N6O3/c1-13-10-14(2)26(25-13)18-11-17(23-12-24-18)21-8-9-22-20(27)15-6-5-7-16(28-3)19(15)29-4/h5-7,10-12H,8-9H2,1-4H3,(H,22,27)(H,21,23,24)
• InChI Key: ZOIZXIJJFFANOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=NC(=C2)NCCNC(=O)C3=C(C(=CC=C3)OC)OC)C
• Molecular Formula: C20H24N6O3
• Molecular Weight: 396.4 g/mol

Description

The compound “N-(2-((6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)amino)ethyl)-2,3-dimethoxybenzamide” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their diverse pharmacological effects.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as nuclear magnetic resonance (NMR) spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its specific structure and the conditions under which it is used. Similar compounds have been involved in reactions with aryl isocyanate, aryl and alkyl isothiocyanates.

Scientific Research Applications

Anticancer Applications

• Pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer properties. Compounds with modifications on the pyrazolopyrimidine core have shown cytotoxic activities against various cancer cell lines, including HCT-116 and MCF-7, indicating their potential as anticancer agents. The structure-activity relationship analysis suggests that specific substitutions on the pyrazolopyrimidine scaffold can enhance anticancer activity (Rahmouni et al., 2016).
• Another study focused on the synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives, demonstrating significant anticancer activity against the MCF-7 human breast adenocarcinoma cell line. The findings highlight the therapeutic potential of these derivatives in cancer treatment (Khaled R. A. Abdellatif et al., 2014).

Anti-Inflammatory and Analgesic Applications

• Synthesis and evaluation of novel heterocyclic compounds containing a sulfonamido moiety have demonstrated potential anti-inflammatory and analgesic activities. These findings suggest the relevance of heterocyclic chemistry in developing new therapeutic agents for treating inflammation and pain (E. El-Sawy et al., 2014).

Antibacterial Applications

• The development of new heterocyclic compounds with a focus on incorporating sulfonamido moieties has shown promising antibacterial properties. The research indicates the potential of these compounds in addressing bacterial infections, with several synthesized compounds exhibiting high antibacterial activities (M. E. Azab et al., 2013).

Mechanism of Action

Target of Action

It is known that pyrazole-bearing compounds, which include this compound, have diverse pharmacological effects .

Mode of Action

It is known that pyrazole-bearing compounds have potent antileishmanial and antimalarial activities . This suggests that the compound may interact with specific targets in these organisms to exert its effects.

Biochemical Pathways

Given its antileishmanial and antimalarial activities, it can be inferred that the compound likely interferes with the life cycle of these organisms, disrupting key biochemical processes .

Pharmacokinetics

The compound’s potent antileishmanial and antimalarial activities suggest that it is likely well-absorbed and distributed in the body to reach its targets .

Result of Action

The compound has been shown to have potent antileishmanial and antimalarial activities . This suggests that the compound’s action results in the inhibition of these organisms, leading to their eventual death and the resolution of the infection.